![molecular formula C19H22N2S B5759293 1-benzyl-4-[(4-methylphenyl)carbonothioyl]piperazine](/img/structure/B5759293.png)
1-benzyl-4-[(4-methylphenyl)carbonothioyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-4-[(4-methylphenyl)carbonothioyl]piperazine, also known as BTCP, is a chemical compound that belongs to the piperazine family. It is a psychoactive drug that has been used in scientific research to study its mechanism of action and its effects on the brain. BTCP is a potent dopamine reuptake inhibitor and has been shown to have potential therapeutic uses in the treatment of various neurological disorders.
Mechanism of Action
The mechanism of action of 1-benzyl-4-[(4-methylphenyl)carbonothioyl]piperazine involves its ability to inhibit the reuptake of dopamine in the brain. This results in an increase in the concentration of dopamine in the synaptic cleft, which leads to increased dopamine signaling. This increased dopamine signaling is thought to be responsible for the therapeutic effects of this compound in neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in the brain. It has been shown to increase dopamine release and to inhibit dopamine reuptake, which leads to increased dopamine signaling. It has also been shown to increase the release of norepinephrine and serotonin, which are other neurotransmitters that play important roles in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using 1-benzyl-4-[(4-methylphenyl)carbonothioyl]piperazine in lab experiments include its high potency as a dopamine reuptake inhibitor and its potential therapeutic uses in the treatment of neurological disorders. However, the limitations of using this compound in lab experiments include its potential for abuse and its potential side effects on the brain.
Future Directions
There are several future directions for research on 1-benzyl-4-[(4-methylphenyl)carbonothioyl]piperazine. One direction is to explore its potential therapeutic uses in the treatment of Parkinson's disease, ADHD, and other neurological disorders. Another direction is to study its effects on other neurotransmitter systems in the brain, such as the glutamate and GABA systems. Additionally, research could be conducted to develop safer and more effective analogs of this compound for use in clinical settings.
Synthesis Methods
The synthesis of 1-benzyl-4-[(4-methylphenyl)carbonothioyl]piperazine involves the reaction of benzyl chloride with 4-methylthiophenol in the presence of potassium carbonate. The resulting product is then reacted with piperazine to form the final compound. The synthesis of this compound is a complex process that requires careful attention to detail and strict adherence to safety protocols.
Scientific Research Applications
1-benzyl-4-[(4-methylphenyl)carbonothioyl]piperazine has been extensively studied in scientific research for its potential therapeutic uses. It has been shown to have a high affinity for the dopamine transporter and to inhibit the reuptake of dopamine in the brain. This makes it a potential candidate for the treatment of Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and other neurological disorders that involve dopamine dysregulation.
Properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-(4-methylphenyl)methanethione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2S/c1-16-7-9-18(10-8-16)19(22)21-13-11-20(12-14-21)15-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRZQRIFANNNJMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=S)N2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.